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For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes provide a detailed framework for the development of

ion chromatography (IC) methods using the Thermo Scientific™ Dionex™ IonPac™ AS19
column for the analysis of common inorganic anions and oxyhalides in wastewater. The

protocols outlined below are consistent with the performance requirements specified in U.S.

EPA Methods 300.0 and 300.1.[1][2][3]

Introduction
The Dionex IonPac AS19 column is a high-capacity, hydroxide-selective anion-exchange

column designed for the analysis of a wide range of anions in diverse and complex matrices,

including wastewater.[1][2] Its high capacity and optimized selectivity allow for the

determination of anions even in the presence of high concentrations of interfering ions such as

chloride, sulfate, and carbonate.[1][2] This column is compatible with hydroxide eluents, which

can be generated electrolytically using Reagent-Free™ IC (RFIC™) systems. This approach

simplifies operation, reduces baseline noise, and enhances analyte sensitivity.[1][2]

The AS19 column is available in various formats (4 mm, 2 mm, and 0.4 mm internal diameter)

to support analytical to capillary flow rates, offering flexibility in method development and

reducing eluent consumption.[1][2] For optimal performance and to ensure reproducible

retention times, it is recommended to operate the column at a constant temperature, typically

30 °C.[1][2]
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Experimental Protocols
Reagents and Standards

Deionized Water: High-purity, deionized water (18.2 MΩ-cm resistivity) for eluent generation,

standard preparation, and sample dilution.

Anion Standard Stock Solutions (1000 mg/L): Commercially available or prepared from

reagent-grade salts.

Working Standards: Prepare composite working standards by diluting the stock solutions in

deionized water. Freshly prepare working standards containing nitrite and phosphate daily.

Other standards are generally stable for up to a month when stored at 4 °C.[4][5]

Sample Preparation
Wastewater samples often contain high levels of particulates and organic matter that can

interfere with the analysis and damage the column. Proper sample preparation is crucial for

accurate and reliable results.

Filtration: Filter all samples through a 0.45 µm syringe filter before analysis. Discard the first

few milliliters of the filtrate to ensure the filter is properly wetted and to avoid contamination.

[5]

Removal of Organic Contaminants: For wastewater samples with a high organic load, use a

C18 solid-phase extraction (SPE) cartridge to remove hydrophobic organic material.

Cartridge Conditioning: Precondition the C18 cartridge with 5 mL of methanol followed by

5 mL of deionized water.[5]

Sample Loading: Pass 5 mL of the wastewater sample through the conditioned cartridge.

Discard the first 1 mL of the effluent.[5]

Dilution: If the concentration of any anion is expected to be high, dilute the sample with

deionized water to bring it within the calibrated range of the instrument.

Instrumentation and Operating Conditions
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The following table summarizes the recommended instrumentation and starting conditions for

the analysis of anions in wastewater using the Dionex IonPac AS19 column. These parameters

can be optimized as needed for specific applications.

Table 1: Recommended IC System Configuration and Operating Parameters

Parameter 4 mm System 2 mm System
0.4 mm (Capillary)
System

IC System

Dionex ICS-Series

with Suppressed

Conductivity

Dionex ICS-Series

with Suppressed

Conductivity

Dionex ICS-Series

Capillary HPIC

System

Columns

Dionex IonPac AS19

Analytical Column (4 x

250 mm) with AG19

Guard Column (4 x 50

mm)

Dionex IonPac AS19

Analytical Column (2 x

250 mm) with AG19

Guard Column (2 x 50

mm)

Dionex IonPac AS19

Capillary Column (0.4

x 250 mm) with AG19

Capillary Guard

Column (0.4 x 50 mm)

Eluent Source

Eluent Generator with

Potassium Hydroxide

(KOH) Cartridge

Eluent Generator with

Potassium Hydroxide

(KOH) Cartridge

Eluent Generator with

Potassium Hydroxide

(KOH) Cartridge

Eluent Gradient

10 mM KOH (0-10

min), 10-45 mM KOH

(10-25 min)

See specific

application notes for

optimized gradients

10-25 mM KOH (0-10

min), 25-70 mM KOH

(10-20 min)[6]

Flow Rate 1.0 mL/min[7] 0.25 mL/min 0.010 mL/min[6]

Column Temp. 30 °C[1][6] 30 °C 30 °C[6]

Injection Volume 10 µL - 250 µL 2.5 µL 0.4 µL[6]

Detection
Suppressed

Conductivity

Suppressed

Conductivity

Suppressed

Conductivity

Suppressor
Dionex AERS 500 or

ASRS 300

Dionex AERS 500 (2

mm) or ASRS 300 (2

mm)

Dionex ACES 300

Run Time ~25-30 min ~25-30 min ~25 min
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Data Presentation
The following table provides typical performance data for the analysis of common anions using

the Dionex IonPac AS19 column. Actual performance may vary depending on the specific

wastewater matrix and instrument conditions.

Table 2: Typical Method Performance Data

Anion
Retention Time (min)
(Approximate)

Method Detection Limit
(MDL) (µg/L)

Fluoride 3.5 10

Chlorite 5.0 5

Bromate 6.0 1.4 (EPA 300.1)[7]

Chloride 7.5 20

Nitrite 8.5 10

Bromide 10.5 20

Chlorate 11.5 20

Nitrate 12.5 20

Phosphate 16.0 50

Sulfate 18.0 50

Note: Retention times are approximate and can vary with eluent concentration, flow rate, and

temperature. MDLs are estimates and should be determined experimentally for each matrix.

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the analysis of anions in wastewater

using the AS19 column with a Reagent-Free™ IC system.
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Sample Preparation IC Analysis

RFIC System

Wastewater Sample 0.45 µm Filtration C18 SPE (Optional) Dilution Autosampler AG19 Guard Column AS19 Analytical Column Suppressor Conductivity Detector Data Acquisition & Analysis

Deionized Water Eluent Generator (KOH) Pump

Click to download full resolution via product page

Caption: Workflow for wastewater analysis using the AS19 column.

Logical Relationship of Method Components
This diagram shows the key components of the IC system and their logical connections for a

successful wastewater analysis.
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Ion Chromatography System for Wastewater Analysis

Prepared Wastewater Sample

Injector

KOH Eluent

IC Pump

AS19 Guard & Analytical Columns

Analyte Separation

Anion Suppressor

Background Reduction

Conductivity Detector

Signal Measurement

Chromatogram & Results

Click to download full resolution via product page

Caption: Key components and their functions in the IC method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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